Cas no 733742-60-4 (cis-2-(3-Methylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-2-(3-Methylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 733742-60-4
• Molecular Formula: C₁₅H₁₈O₃
• Molecular Weight: 246.30162
• CID: 1760156
• PubChem ID: 24722415

cis-2-(3-Methylbenzoyl)cyclohexane-1-carboxylic acid Properties

Names and Identifiers

• (1R,2S)-2-(3-methylbenzoyl)cyclohexane-1-carboxylic acid
• AG-G-90139
• CIS-2-(3-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• CTK5D7894
• AKOS016017547
• CIS-2-(3-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• DTXSID90641345
• DB-197918
• 733742-60-4

• MDL： MFCD01311253
• InChIKey： QSSIEUMRWFFUAB-QWHCGFSZSA-N
• Inchi： InChI=1S/C15H18O3/c1-10-5-4-6-11(9-10)14(16)12-7-2-3-8-13(12)15(17)18/h4-6,9,12-13H,2-3,7-8H2,1H3,(H,17,18)/t12-,13+/m0/s1
• SMILES： CC1=CC(=CC=C1)C(=O)[C@H]2CCCC[C@H]2C(=O)O

Computed Properties

• Exact Mass: 246.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 246.125594432g/mol
• Heavy Atom Count: 18
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 3.06870
• PSA: 54.37000
• Refractive Index: 1.557
• Boiling Point: 425.5°C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 225.3°C
• Density: 1.161

cis-2-(3-Methylbenzoyl)cyclohexane-1-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

cis-2-(3-Methylbenzoyl)cyclohexane-1-carboxylic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones